Cancer
  • TLR7-IN-1
    TLR7-IN-1
    • Cat. No.:
    • B560538
    • CAS No.:
    • 1642857-69-9
    • Molecular Formula:
    • C₁₇H₁₆N₆O₂
    • Molecular Weight:
    • 336.35
    Description
    TLR agonist 2 is a toll-like receptor 7 (TLR7) agonist with a lowest effective concentration (LEC) value of 0.4 μM in a cell-based reporter assay. It is selective for TLR7 over TLR8 (LEC = >100 μM). TLR7 agonist...
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  • AZ7550
    AZ7550
    • Cat. No.:
    • B560540
    • CAS No.:
    • 1421373-99-0
    • Molecular Formula:
    • C27H31N7O2
    • Molecular Weight:
    • 485.6 g/mol
    Description
    AZ7550 is a circulating active metabolite of AZD9291 and can reduce the activity of IGF1R with an IC50 of 1.6 μM.
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  • 42-(2-Tetrazolyl)rapamycin
    42-(2-Tetrazolyl)rapamycin
    • Cat. No.:
    • B560544
    • CAS No.:
    • 221877-56-1
    • Molecular Formula:
    • C52H79N5O12
    • Molecular Weight:
    • 966.2 g/mol
    Description
    42-(2-Tetrazolyl)rapamycin is a prodrug compound of a rapamycin analog extracted from patent US 20080171763 A1, Example 1. Rapamycin is a specific mTOR inhibitor.
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  • AZD1208 hydrochloride
    AZD1208 hydrochloride
    • Cat. No.:
    • B560551
    • CAS No.:
    • Molecular Formula:
    • C21H22ClN3O2S
    • Molecular Weight:
    • 415.9 g/mol
    Description
    AZD1208 hydrochloride is a novel, orally bioavailable, highly selective PIM kinases inhibitor.
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  • Vps34-IN-2
    Vps34-IN-2
    • Cat. No.:
    • B560552
    • CAS No.:
    • Molecular Formula:
    • C18H25F3N4O3
    • Molecular Weight:
    • 402.4 g/mol
    Description
    Vps34-IN-2 is a novel, potent and selective inhibitor of Vps34 with IC50s of 2 and 82 nM on the Vps34 enzymatic assay and the GFP-FYVE cellular assay, respectively.
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  • AX-024 hydrochloride
    AX-024 hydrochloride
    • Cat. No.:
    • B560554
    • CAS No.:
    • Molecular Formula:
    • C21H23ClFNO2
    • Molecular Weight:
    • 375.9 g/mol
    Description
    AX-024 is an inhibitor of the CD3ε-Nck interaction. It binds to the SH3.1 N-terminal domain of Nck1, preventing its binding to the proline-rich sequence of the CD3ε subunit of T cells. AX-024 inhibits T cell rec...
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  • AX-024
    AX-024
    • Cat. No.:
    • B560555
    • CAS No.:
    • 1370544-73-2
    • Molecular Formula:
    • C21H22FNO2
    • Molecular Weight:
    • 339.4 g/mol
    Description
    AX-024 is an cytokine release inhibitor which can strongly inhibit the production of interleukin-6 (IL-6), tumor necrosis factor-α (TNFα), interferon-γ (IFN-γ), IL-10 and IL-17A. ...
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  • Irak4-IN-1
    Irak4-IN-1
    • Cat. No.:
    • B560556
    • CAS No.:
    • Molecular Formula:
    • C19H23N5O
    • Molecular Weight:
    • 337.4 g/mol
    Description
    IRAK4-IN-1 is an interleukin-1 receptor associated kinase 4 (IRAK4) inhibitor with an IC50 of 7 nM.
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  • Trilaciclib hydrochloride
    Trilaciclib hydrochloride
    • Cat. No.:
    • B560558
    • CAS No.:
    • 1977495-97-8
    • Molecular Formula:
    • C24H32Cl2N8O
    • Molecular Weight:
    • 519.5 g/mol
    Description
    TRILACICLIB DIHYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 2021 and is indicated for small cell lung carcinoma.
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  • (S,R,S)-AHPC-Me hydrochloride
    (S,R,S)-AHPC-Me hydrochloride
    • Cat. No.:
    • B560564
    • CAS No.:
    • 1948273-03-7
    • Molecular Formula:
    • C23H33ClN4O3S
    • Molecular Weight:
    • 481.1 g/mol
    Description
    E3 ligase Ligand 1 is a Ligand for E3 Ligase extracted from patent WO/2017/030814A1 compound example 202, used in PROTAC technology.
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